3-methoxy-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O4/c1-19-10-12(16(18-19)23-4)15(20)17-9-14(22-3)11-7-5-6-8-13(11)21-2/h5-8,10,14H,9H2,1-4H3,(H,17,20)
• InChI Key: HUYMBCVCMWNZIO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(C2=CC=CC=C2OC)OC
• Molecular Formula: C16H21N3O4
• Molecular Weight: 319.36 g/mol

Description

3-methoxy-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-1-methyl-1H-pyrazole-4-carboxamide , also known by other names such as Methoxyphenamine , is a chemical compound with the molecular formula C₁₁H₁₇NO . It falls under the category of substituted phenethylamines and exhibits interesting pharmacological properties. The compound’s structure includes a pyrazole ring, a carboxamide group, and multiple methoxy substituents.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : This compound is synthesized using various chemical reactions. For instance, Hassan et al. (2014) detailed the synthesis of related 5-Aminopyrazole derivatives through the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate in ethanol (Hassan, Hafez, & Osman, 2014).

• Structural Analysis : X-ray crystallography and spectroscopy methods, including NMR and IR, are used to characterize similar compounds. Köysal et al. (2005) analyzed the geometric parameters of N-substituted pyrazoline derivatives, providing insights into the structure of these compounds (Köysal, Işık, Sahin, & Palaska, 2005).

Biological Activity

• Cytotoxicity Studies : Some derivatives of the compound have been evaluated for their cytotoxic activities. For example, Hassan et al. (2015) investigated the cytotoxicity of pyrazolo[1,5-a]pyrimidines against various human cancer cell lines, exploring the structure-activity relationship (Hassan, Hafez, Osman, & Ali, 2015).

• Auxin Activities and Antibacterial Potential : Yue et al. (2010) studied the auxin activities of acylamides derived from pyrazole carboxylic acid, providing insights into their biological effects (Yue, Pingping, Yang, Ting, & Jian-zhou, 2010). Additionally, Aghekyan et al. (2020) synthesized oxadiazoles derivatives and tested them for antibacterial activity (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).

• Thermo-Optical Studies : Kumara et al. (2018) synthesized a novel pyrazole derivative and analyzed its thermal stability and optical properties, contributing to the understanding of its physical characteristics (Kumara, Kumar, Kumar, & Lokanath, 2018).